2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)-N-PROPYLACETAMIDE

• IUPAC Name: 2-(2-methylbenzimidazol-1-yl)-N-propylacetamide
• InChI: InChI=1S/C13H17N3O/c1-3-8-14-13(17)9-16-10(2)15-11-6-4-5-7-12(11)16/h4-7H,3,8-9H2,1-2H3,(H,14,17)
• InChI Key: AJIOFSPEIMKHRW-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=NC2=CC=CC=C21)C
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)-N-PROPYLACETAMIDE is a chemical compound that belongs to the class of benzodiazoles Benzodiazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)-N-PROPYLACETAMIDE typically involves the reaction of 2-methyl-1H-1,3-benzodiazole with propylacetyl chloride under specific conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable methods such as continuous flow synthesis. This approach allows for better control over reaction conditions and can lead to higher yields and purity. The use of automated systems and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)-N-PROPYLACETAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst such as iron(III) chloride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives or other substituted products.

Scientific Research Applications

2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)-N-PROPYLACETAMIDE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)-N-PROPYLACETAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)ACETOHYDRAZIDE
• 3-METHYL-2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)BUTANOIC ACID
• POTASSIUM 2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)ACETATE

Uniqueness

2-(2-METHYL-1H-1,3-BENZODIAZOL-1-YL)-N-PROPYLACETAMIDE is unique due to its specific structural features and the presence of the propylacetamide group. This structural uniqueness can lead to distinct biological activities and applications compared to other similar compounds.